1-[4-(benzyloxy)benzyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 1-[(4-phenylmethoxyphenyl)methyl]-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C23H25N3O/c1-2-6-21(7-3-1)19-27-22-11-9-20(10-12-22)18-25-14-16-26(17-15-25)23-8-4-5-13-24-23/h1-13H,14-19H2
• InChI Key: LZDLWKCCZNFHJI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)OCC3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol

Description

1-[4-(benzyloxy)benzyl]-4-(2-pyridinyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential in various applications.

Mechanism of Action

The mechanism of action of 1-[4-(benzyloxy)benzyl]-4-(2-pyridinyl)piperazine involves the inhibition of various enzymes and receptors in the body. It has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. It also acts as an antagonist at the 5-HT2A receptor, which is involved in the regulation of serotonin levels in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[4-(benzyloxy)benzyl]-4-(2-pyridinyl)piperazine are complex and varied. It has been shown to induce apoptosis in cancer cells, leading to their death. It also has neuroprotective effects, protecting neurons from damage and death. Additionally, it has been shown to have anti-inflammatory effects, reducing inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[4-(benzyloxy)benzyl]-4-(2-pyridinyl)piperazine in lab experiments is its high potency and selectivity. This allows for more precise and accurate experiments, leading to more reliable results. However, its complex mechanism of action and potential for off-target effects can also make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 1-[4-(benzyloxy)benzyl]-4-(2-pyridinyl)piperazine. One area of interest is its potential in treating various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, it may have potential in treating other types of cancer, including liver and pancreatic cancer. Further research is needed to fully understand its mechanism of action and potential applications.
In conclusion, 1-[4-(benzyloxy)benzyl]-4-(2-pyridinyl)piperazine is a chemical compound that has shown significant potential in various scientific research applications. Its high potency and selectivity make it a valuable tool in lab experiments, and its complex mechanism of action and potential for off-target effects make it an interesting subject for further research.

Synthesis Methods

The synthesis of 1-[4-(benzyloxy)benzyl]-4-(2-pyridinyl)piperazine involves the reaction of 1-benzyl-4-(2-pyridinyl)piperazine with 4-chlorobenzyl alcohol in the presence of a base. The reaction occurs under reflux conditions and yields the desired compound in good yield and purity.

Scientific Research Applications

1-[4-(benzyloxy)benzyl]-4-(2-pyridinyl)piperazine has been extensively studied for its potential in various scientific research applications. It has been shown to have significant activity against a range of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been studied for its potential in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.